Cas no 5123-63-7 (Benzenesulfonic acid,3-(diethylamino)-, sodium salt (1:1))
5123-63-7 structure
Product Name:Benzenesulfonic acid,3-(diethylamino)-, sodium salt (1:1)
CAS No:5123-63-7
MF:C10H14NNaO3S
MW:251.277832508087
CID:372972
PubChem ID:23669136
Update Time:2025-04-19
Benzenesulfonic acid,3-(diethylamino)-, sodium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid,3-(diethylamino)-, sodium salt (1:1)
- sodium m-(diethylamino)benzenesulphonate
- 3-(diethylamino)benzenesulfonic acid sodium salt
- 3-(DIETHYLAMINO)-BENZENESULPHONICACID,SODIUMSALT
- N,N-DIETHYLANILINE-3-SULFONIC ACID SODIUM SALT
- n,n-diethylmetanilan sodny
- n,n-diethyl-metanilic acid sodium salt
- SODIUM 3-(DIETHYLAMINO)BENZENESULFONATE
- sodium n,n-diethylmetanilate
- SCHEMBL6571778
- Metanillic acid, N,N-diethyl-, sodium salt
- Benzenesulfonic acid, 3-(diethylamino)-, sodium salt
- W-109149
- N,N-Diethylmetanilan sodny [Czech]
- sodium;3-(diethylamino)benzenesulfonate
- SODIUM M-(DIETHYLAMINO)BENZENESULFONATE
- NS00045394
- 5123-63-7
- Benzenesulfonic acid, 3-(diethylamino)-, sodium salt (1:1)
- DTXSID8063709
- Sodium diethylmetanilate
- Metanilic acid, N,N-diethyl-, sodium salt
- EINECS 225-861-1
-
- Inchi: 1S/C10H15NO3S.Na/c1-3-11(4-2)9-6-5-7-10(8-9)15(12,13)14;/h5-8H,3-4H2,1-2H3,(H,12,13,14);/q;+1/p-1
- InChI Key: YERLJJDMKZJPBL-UHFFFAOYSA-M
- SMILES: S(C1=CC=CC(=C1)N(CC)CC)(=O)(=O)[O-].[Na+]
Computed Properties
- Exact Mass: 251.05900
- Monoisotopic Mass: 251.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 285
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68.8A^2
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 68.82000
- LogP: 2.51770
Benzenesulfonic acid,3-(diethylamino)-, sodium salt (1:1) Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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